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Compound of Interest

Compound Name: Ethylenebis(chloroformate)

Cat. No.: B089590 Get Quote

Technical Guide: Physical Properties of
Ethylenebis(chloroformate)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of

Ethylenebis(chloroformate) (CAS No. 124-05-0), a bifunctional reagent valuable in organic

synthesis and the development of cross-linking agents. This document outlines its boiling point

and density, details the standard experimental methodologies for their determination, and

presents a logical workflow for its synthesis.

Core Physical Properties
The physical characteristics of Ethylenebis(chloroformate) are critical for its handling,

reaction setup, and purification. The following table summarizes its key quantitative physical

data.
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Physical Property Value Conditions

Boiling Point 53-55 °C at 0.3 mmHg[1][2]

80-82 °C at 29 Torr

Density 1.436 g/mL at 25 °C[1]

Experimental Protocols for Property Determination
The values presented are typically determined using standardized laboratory procedures.

While the specific reports for Ethylenebis(chloroformate) do not detail the exact

instrumentation used, the following experimental protocols describe the standard methods for

ascertaining the boiling point under vacuum and the density of a liquid.

Determination of Boiling Point Under Reduced Pressure
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For compounds like Ethylenebis(chloroformate) that may

decompose at higher temperatures, determining the boiling point at a reduced pressure

(vacuum) is standard practice.

Methodology: Vacuum Distillation

Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask

(containing the Ethylenebis(chloroformate) and boiling chips), a distillation head with a port

for a thermometer, a condenser, and a receiving flask. The entire system is connected to a

vacuum pump via a vacuum trap and a manometer to monitor the pressure.

Sample Preparation: A small sample of Ethylenebis(chloroformate) is placed into the

round-bottom flask.

Evacuation: The system is carefully evacuated to the desired pressure (e.g., 0.3 mmHg),

which is monitored using the manometer.

Heating: The flask is gently heated using a heating mantle. The liquid will begin to boil when

its vapor pressure equals the pressure of the system.
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Temperature Reading: The thermometer is positioned so that its bulb is just below the side

arm leading to the condenser. This ensures that the temperature of the vapor that is in

thermal equilibrium with the distilling liquid is measured.

Data Recording: The temperature at which a steady condensation of the liquid is observed in

the condenser is recorded as the boiling point at that specific pressure. The relationship

between pressure and boiling point can be approximated by the Clausius-Clapeyron

equation.

Determination of Density
The density of a substance is its mass per unit volume. For liquids, this is a fundamental

property that can indicate purity.

Methodology: Pycnometry

Apparatus: A pycnometer, a glass flask with a precisely known volume, is used for this

measurement. A high-precision analytical balance is also required.

Calibration: The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately

measured on the analytical balance.

Sample Filling: The pycnometer is filled with Ethylenebis(chloroformate). Care is taken to

avoid air bubbles. A ground-glass stopper with a capillary tube allows excess liquid to be

expelled, ensuring the flask is filled to its exact calibrated volume.

Thermostatting: The filled pycnometer is placed in a thermostat-controlled water bath to bring

it to a specific temperature (e.g., 25 °C), as density is temperature-dependent.

Final Weighing: The pycnometer is removed from the bath, carefully dried on the outside,

and its total mass is measured.

Calculation: The mass of the Ethylenebis(chloroformate) is determined by subtracting the

mass of the empty pycnometer from the mass of the filled pycnometer. The density is then

calculated by dividing the mass of the liquid by the known volume of the pycnometer.
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Logical Workflow: Synthesis of
Ethylenebis(chloroformate)
Ethylenebis(chloroformate) is synthesized through the reaction of ethylene glycol with an

excess of phosgene. The following diagram illustrates the logical workflow for this chemical

transformation, highlighting the key reactants, reaction conditions, and purification steps.

Caption: Logical workflow for the synthesis of Ethylenebis(chloroformate).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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